Nadolol-d9
Description
Nadolol-d9 is chemically known as 5-(2-Hydroxy-3-((2-(methyl-d3)propan-2-yl-1,1,1,3,3,3-d6)amino)propoxy)-1,2,3,4-tetrahydronaphthalene-2,3-diol . It is a non-selective beta-adrenergic antagonist used to treat high blood pressure, heart pain, atrial fibrillation, and some inherited arrhythmic syndromes .
Molecular Structure Analysis
The molecular formula of this compound is C17H18D9NO4 . An X-ray analysis of Nadolol was undertaken to disclose its inherent three-dimensional structure .Chemical Reactions Analysis
Nadolol has been found to be susceptible to acidic and alkaline hydrolysis and oxidation, while it is stable to thermal and photolytic degradation .Physical And Chemical Properties Analysis
This compound has a molecular weight of 318.46 . It is a solid substance that should be stored at 4° C .Mechanism of Action
Nadolol competitively blocks response to beta-1 and beta-2 adrenergic stimulation. It does not exhibit any membrane stabilizing or intrinsic sympathomimetic activity. Nonselective beta-adrenergic blockers like Nadolol reduce portal pressure by producing splanchnic vasoconstriction (beta-2 effect) thereby reducing portal blood flow .
properties
CAS RN |
1246820-10-9 |
|---|---|
Molecular Formula |
C17H27NO4 |
Molecular Weight |
318.461 |
IUPAC Name |
6-[3-[[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]amino]-2-hydroxypropoxy]-1,2,3,4-tetrahydronaphthalene-2,3-diol |
InChI |
InChI=1S/C17H27NO4/c1-17(2,3)18-9-13(19)10-22-14-5-4-11-7-15(20)16(21)8-12(11)6-14/h4-6,13,15-16,18-21H,7-10H2,1-3H3/i1D3,2D3,3D3 |
InChI Key |
VVBMERYDWHEPNU-GQALSZNTSA-N |
SMILES |
CC(C)(C)NCC(COC1=CC2=C(CC(C(C2)O)O)C=C1)O |
synonyms |
5-[3-[(1,1-Dimethylethyl-d9)amino]-2-hydroxypropoxy]-1,2,3,4-tetrahydro-2,3-naphthalenediol; Anabet-d9; Corgard-d9; SQ 11725-d9; Solgol-d9; |
Origin of Product |
United States |
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